[(furan-2-yl)methyl]({[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl})amine

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-1-(1-propan-2-ylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C12H17N3O/c1-10(2)15-6-5-11(14-15)8-13-9-12-4-3-7-16-12/h3-7,10,13H,8-9H2,1-2H3
• InChI Key: MJBXKZKTAOWUKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)CNCC2=CC=CO2

Description

The compound (furan-2-yl)methylamine is a secondary amine featuring two distinct heterocyclic substituents: a furan-2-ylmethyl group and a [1-(propan-2-yl)-1H-pyrazol-3-yl]methyl group. Its molecular formula is C₁₂H₁₈N₃O, with a molecular weight of 220.29 g/mol. Though direct synthetic details for this compound are absent in the provided evidence, analogous methodologies (e.g., amine alkylation or condensation reactions) suggest plausible routes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine typically involves the reaction of furan-2-carbaldehyde with 1-(propan-2-yl)-1H-pyrazole-3-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The reaction is carried out in an appropriate solvent like ethanol under reflux conditions to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity (furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine.

Chemical Reactions Analysis

Types of Reactions

(furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The compound can be reduced to form the corresponding alcohols.

Substitution: The methylene bridge can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted amines or thiols.

Scientific Research Applications

(furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (furan-2-yl)methyl-1H-pyrazol-3-yl]methyl})amine involves its interaction with specific molecular targets. The furan and pyrazole rings can interact with enzymes or receptors, modulating their activity. The methylene bridge provides flexibility, allowing the compound to adopt conformations that enhance its binding affinity to the target sites.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

a) N-((1H-Pyrazol-1-yl)methyl)thiazol-2-amine (Compound 7, )

• Structure : Replaces the furan group with a thiazole ring.
• Synthesis: Prepared via refluxing 2-aminothiazole and (1H-pyrazol-1-yl)methanol in acetonitrile (53.08% yield, mp 108–110°C) .
• Key Difference : Thiazole’s sulfur atom may enhance hydrogen bonding compared to furan’s oxygen, affecting solubility and reactivity.

b) Methyl({[1-(Propan-2-yl)-1H-pyrazol-3-yl]methyl})amine ()

• Structure : Lacks the furan-2-ylmethyl group, simplifying to methylamine.
• Molecular Formula : C₈H₁₄N₃ (MW 152.22 g/mol).

c) 3-(Furan-2-yl)-1-methyl-1H-pyrazol-4-amine ()

• Structure : Directly links furan to the pyrazole at position 3, with an amine at position 3.
• Molecular Formula : C₁₂H₁₃N₃O₂ (MW 231.25 g/mol).
• Comparison : Demonstrates how substitution patterns (amine position) alter electronic properties and biological activity .

d) Butyl{[1-(2-Fluoroethyl)-1H-pyrazol-3-yl]methyl}amine ()

• Structure : Substitutes furan with a butyl group and introduces a fluoroethyl chain.
• Molecular Formula : C₁₀H₁₉ClFN₃ (MW 235.73 g/mol).
• Key Insight : Fluorine’s electronegativity may increase metabolic stability compared to the target’s isopropyl group .

Physicochemical and Analytical Data

Compound	Molecular Formula	Molecular Weight (g/mol)	Yield (%)	Melting Point (°C)	Analytical Methods
Target Compound	C₁₂H₁₈N₃O	220.29	-	-	-
N-((1H-Pyrazol-1-yl)methyl)thiazol-2-amine	C₇H₈N₄S	180.23	53.08	108–110	NMR, LCMS
1-(Pyridin-3-ylmethyl)-1H-benzo[d]imidazol-2-amine	C₁₃H₁₃N₅	247.29	65	-	NMR, LCMS (>98% purity)
Methyl({[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl})amine	C₈H₁₄N₃	152.22	-	-	EN300 standards

Observations :

• The target’s furan group increases molecular weight compared to simpler amines (e.g., ).
• Yields for analogous compounds vary widely (53–65%), suggesting synthetic optimization is critical .

Functional Group Impact on Properties

• Furan vs. Thiazole () : Thiazole’s sulfur atom may improve thermal stability (higher mp: 108–110°C) compared to furan’s lower predicted mp.
• Isopropyl vs. Fluoroethyl () : The isopropyl group in the target compound likely enhances lipophilicity (logP ~2.5 estimated) versus fluoroethyl’s polar character.
• Amine Position () : Pyrazole substitution at position 3 (target) vs. 4 () could alter steric hindrance and hydrogen-bonding capacity.

Biological Activity

(furan-2-yl)methylamine is a complex organic compound characterized by the presence of a furan ring, a pyrazole ring, and an amine group. Its unique structure positions it as a candidate for various biological activities, including potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms, effects, and relevant research findings.

Molecular Characteristics

Property	Value
Molecular Formula	C13H19N3O
Molecular Weight	233.31 g/mol
IUPAC Name	N-(furan-2-ylmethyl)-1-[2-(2-methylpropyl)pyrazol-3-yl]methanamine
InChI Key	CYWGEKGUVMBXBG-UHFFFAOYSA-N

The compound's structure allows for various chemical reactions, including oxidation, reduction, and nucleophilic substitution, which can influence its biological activity.

The biological activity of (furan-2-yl)methylamine is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The furan and pyrazole rings facilitate π-π stacking interactions, while the amine group can form hydrogen bonds with target molecules. These interactions may modulate enzyme activity or receptor signaling pathways, leading to various biological effects.

Antitumor Activity

Research has indicated that pyrazole derivatives exhibit significant antitumor properties. A study highlighted that compounds similar to (furan-2-yl)methylamine demonstrate inhibitory effects against key oncogenic targets such as BRAF(V600E) and EGFR . These findings suggest that this compound may also possess similar antitumor potential.

Anti-inflammatory Effects

Pyrazole derivatives are known for their anti-inflammatory properties. Evidence suggests that compounds in this class can inhibit the production of pro-inflammatory cytokines like TNF-α and nitric oxide (NO) in response to lipopolysaccharide (LPS) stimulation . This mechanism indicates that (furan-2-yl)methylamine may serve as a model for developing anti-inflammatory agents.

Antimicrobial Activity

The compound's potential antimicrobial activity has been explored through various studies. For instance, certain pyrazole derivatives have shown effectiveness against phytopathogenic fungi . The mechanism often involves disrupting cell membrane integrity, leading to cell lysis and death.

Study 1: Antitumor Activity Evaluation

A series of pyrazole derivatives were synthesized and tested for their ability to inhibit cancer cell proliferation. Among them, (furan-2-yl)methylamine demonstrated promising results in vitro against various cancer cell lines. The study utilized IC50 values to quantify effectiveness and highlighted the compound's potential as a lead for further drug development.

Study 2: Anti-inflammatory Mechanism Investigation

In an experimental setup, (furan-2-yl)methylamine was administered to macrophage cells stimulated with LPS. The results indicated a significant reduction in NO production compared to controls, suggesting an effective anti-inflammatory action mediated through inhibition of NF-kB signaling pathways.